Cas no 885279-13-0 (5-Trifluoromethoxy-BenzoBThiophene-2-Carboxylic Acid)

5-Trifluoromethoxy-BenzoBThiophene-2-Carboxylic Acid is a fluorinated heterocyclic compound featuring a benzothiophene core with a carboxylic acid functional group at the 2-position and a trifluoromethoxy substituent at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the carboxylic acid moiety allows for further derivatization. Its rigid benzothiophene scaffold contributes to improved binding affinity in target interactions. The compound is particularly useful in the development of bioactive molecules, offering advantages in drug design where fluorinated motifs are desired for optimizing pharmacokinetic and physicochemical properties.
5-Trifluoromethoxy-BenzoBThiophene-2-Carboxylic Acid structure
885279-13-0 structure
Product Name:5-Trifluoromethoxy-BenzoBThiophene-2-Carboxylic Acid
CAS No:885279-13-0
MF:C10H5F3O3S
MW:262.205112218857
MDL:MFCD07371538
CID:711627
PubChem ID:57355263
Update Time:2025-06-19

5-Trifluoromethoxy-BenzoBThiophene-2-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylicacid, 5-(trifluoromethoxy)-
    • 5-(trifluoromethoxy)-1-benzothiophene-2-carboxylic acid
    • 5-(TRIFLUOROMETHOXY)BENZO[B]THIOPHENE-2-CARBOXYLIC ACID,
    • Benzo[b]thiophene-2-carboxylicacid,5-(trifluoromethoxy)
    • 5-Trifluoromethoxy-benzo[b]thiophene-2-carboxylic acid
    • 5-(Trifluoromethoxy)benzo[b]thiophene-2-carboxylic acid (ACI)
    • 5-Trifluoromethoxybenzo[b]thiophene-2-carboxylic acid
    • MFCD07371538
    • CS-0340663
    • SCHEMBL1230732
    • 5-(Trifluoromethoxy)benzo[b]thiophene-2-carboxylicacid
    • 5-(Trifluoromethoxy)benzo[b]thiophene-2-carboxylic acid
    • C10H5F3O3S
    • SB39538
    • EN300-18666972
    • 885279-13-0
    • 5-Trifluoromethoxybenzo[b]thiophene-2-carboxylicacid
    • DTXSID60723001
    • DB-350090
    • 5-Trifluoromethoxy-BenzoBThiophene-2-Carboxylic Acid
    • MDL： MFCD07371538
    • Inchi： 1S/C10H5F3O3S/c11-10(12,13)16-6-1-2-7-5(3-6)4-8(17-7)9(14)15/h1-4H,(H,14,15)
    • InChI Key： XKONKDCQIVYHGO-UHFFFAOYSA-N
    • SMILES： O=C(C1=CC2C(=CC=C(C=2)OC(F)(F)F)S1)O

Computed Properties

  • Exact Mass: 261.99100
  • Monoisotopic Mass: 261.99114968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 74.77000
  • LogP: 3.49810

5-Trifluoromethoxy-BenzoBThiophene-2-Carboxylic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Trifluoromethoxy-BenzoBThiophene-2-Carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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5-Trifluoromethoxy-benzo[b]thiophene-2-carboxylic acid
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 885279-13-0 96%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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Chemenu
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abcr
AB536696-1 g
5-Trifluoromethoxy-benzo[b]thiophene-2-carboxylic acid
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 €1,318.80 2022-07-29
Chemenu
CM153985-1g
5-Trifluoromethoxy-benzo[b]thiophene-2-carboxylic acid
 885279-13-0 95%
1g
 $*** 2023-05-29
TRC
T901455-10mg
5-Trifluoromethoxy-Benzo[B]Thiophene-2-Carboxylic Acid
 885279-13-0
10mg
 $ 50.00 2022-06-02

5-Trifluoromethoxy-BenzoBThiophene-2-Carboxylic Acid Production Method

Production Method 1

885279-16-3 885279-16-3
885279-13-0 885279-13-0
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Design, synthesis, and biological activity evaluation of 2-(benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole derivatives as broad-spectrum antifungal agents
Zhao, Liyu; Sun, Yin; Yin, Wenbo; Tian, Linfeng; Sun, Nannan; et al, European Journal of Medicinal Chemistry, 2022, 228,

5-Trifluoromethoxy-BenzoBThiophene-2-Carboxylic Acid Raw materials

5-Trifluoromethoxy-BenzoBThiophene-2-Carboxylic Acid Preparation Products

5-Trifluoromethoxy-BenzoBThiophene-2-Carboxylic Acid Related Literature

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